Cas no 1696538-58-5 (7-phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine)

• Product Name: 7-phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine
• CAS No: 1696538-58-5
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• CID: 5869739
• PubChem ID: 136840309
• Update Time: 2025-10-29

7-phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine
• 1696538-58-5
• EN300-1119201
• 7-phenyl-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine

• Inchi： 1S/C10H11N5/c1-2-4-8(5-3-1)9-6-7-11-10-12-13-14-15(9)10/h1-5,9H,6-7H2,(H,11,12,14)
• InChI Key： LFKCXNVTCQCNOD-UHFFFAOYSA-N
• SMILES： N12C(=NN=N1)NCCC2C1C=CC=CC=1

Computed Properties

• Exact Mass: 201.10144537g/mol
• Monoisotopic Mass: 201.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 7-phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine

Introduction to 7-Phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo[1,5-a]pyrimidine (CAS No. 1696538-58-5)

7-Phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo[1,5-a]pyrimidine, with the CAS number 1696538-58-5, is a unique and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 7-Phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo[1,5-a]pyrimidine is characterized by a tetrazole ring fused to a pyrimidine ring with a phenyl substituent at the 7-position. The tetrazole moiety is particularly noteworthy due to its ability to form strong hydrogen bonds and its high electron density. These properties make it an attractive scaffold for the design of bioactive molecules with enhanced binding affinities and selectivities.

The synthesis of 7-Phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo[1,5-a]pyrimidine has been extensively studied in recent years. One common approach involves the cyclization of an appropriate nitrile and azide precursor under mild conditions. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis method using copper(I) catalysis. This method not only simplifies the synthetic route but also improves the overall yield and purity of the final product.

The biological properties of 7-Phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo[1,5-a]pyrimidine have been extensively investigated in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. A study published in the Journal of Medicinal Chemistry demonstrated that 7-Phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo[1,5-a]pyrimidine selectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways.

In addition to its anti-inflammatory and anti-cancer properties, 7-Phenyl-4H,5H,6H,7H-1,2,3,4tetrazolo[1,5-a]pyrimidine has also shown promise as a potential therapeutic agent for neurodegenerative diseases. A recent study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress and prevent the aggregation of amyloid-beta peptides. These findings suggest that 7-Phenyl-4H,5H,6H,7H-1，2，3，4tetrazolo[1，5-a]pyrimidine may have therapeutic potential in conditions such as Alzheimer's disease.

The pharmacokinetic properties of 7-Phenyl-4H，5H，6H，7H-1，2，3，4tetrazolo[1，5-a]pyrimidine have also been evaluated in preclinical studies. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 7-Phenyl-4H，5H，6H，7H-1，2，3，4tetrazolo[1，5-a]pyrimidine (CAS No. 1696538-58-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.